Cas no 1951411-54-3 ([3-(difluoromethyl)-1-methyl-pyrazol-4-yl]boronic acid)

• Product Name: [3-(difluoromethyl)-1-methyl-pyrazol-4-yl]boronic acid
• CAS No: 1951411-54-3
• MF: C₅H₇BF₂N₂O₂
• MW: 175.929087877274
• MDL: MFCD31926227
• CID: 5104689
• PubChem ID: 140726669
• Update Time: 2026-03-03

[3-(difluoromethyl)-1-methyl-pyrazol-4-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [3-(difluoromethyl)-1-methyl-pyrazol-4-yl]boronic acid
• Boronic acid, B-[3-(difluoromethyl)-1-methyl-1Hpyrazol-4-yl]-
• EN300-27781032
• starbld0044066
• 1951411-54-3
• [3-(difluoromethyl)-1-methylpyrazol-4-yl]boronic acid
• 3-(difluoromethyl)-1-methylpyrazol-4-ylboronic acid
• AT14131
• B-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]boronic acid
• (3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl)boronic acid
• FLANCYNWWFHCAO-UHFFFAOYSA-N
• PS-18229
• CS-0309875
• [3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]boronic acid
• [3-(difluoromethyl)-1-methyl-pyrazol-4-yl]boronicacid
• MFCD31926227
• DB-141379

• MDL： MFCD31926227
• Inchi： 1S/C5H7BF2N2O2/c1-10-2-3(6(11)12)4(9-10)5(7)8/h2,5,11-12H,1H3
• InChI Key： FLANCYNWWFHCAO-UHFFFAOYSA-N
• SMILES： B(C1=CN(C)N=C1C(F)F)(O)O

Computed Properties

• Exact Mass: 176.0568640g/mol
• Monoisotopic Mass: 176.0568640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on [3-(difluoromethyl)-1-methyl-pyrazol-4-yl]boronic acid

Comprehensive Overview of [3-(difluoromethyl)-1-methyl-pyrazol-4-yl]boronic acid (CAS No. 1951411-54-3)

[3-(difluoromethyl)-1-methyl-pyrazol-4-yl]boronic acid (CAS No. 1951411-54-3) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and material science. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its unique structural features, including the difluoromethyl and methyl-pyrazole moieties, make it a valuable building block for designing novel bioactive molecules.

The growing interest in [3-(difluoromethyl)-1-methyl-pyrazol-4-yl]boronic acid stems from its applications in drug discovery, particularly in the development of kinase inhibitors and antifungal agents. Researchers are increasingly exploring its potential in targeting enzyme-active sites due to its ability to form stable covalent bonds with proteins. This aligns with current trends in precision medicine and targeted therapy, where boronic acids play a critical role in modulating biological pathways.

In agrochemistry, this compound is investigated for its role in creating next-generation crop protection agents. The difluoromethyl group enhances the metabolic stability of derivatives, addressing the industry's demand for long-lasting pest control solutions. With the global push toward sustainable agriculture, compounds like [3-(difluoromethyl)-1-methyl-pyrazol-4-yl]boronic acid are gaining traction as intermediates for eco-friendly pesticides.

From a synthetic chemistry perspective, the compound's boronic acid functionality enables efficient C-C bond formation, making it indispensable in metal-catalyzed reactions. Recent publications highlight its use in flow chemistry setups, which are revolutionizing industrial-scale production by improving yield and reducing waste. This resonates with the green chemistry movement, a hot topic among researchers and manufacturers alike.

Analytical characterization of CAS No. 1951411-54-3 typically involves NMR spectroscopy (¹H, ¹³C, ¹⁹F) and mass spectrometry to confirm purity and structural integrity. The compound's crystalline properties have also been studied via X-ray diffraction, providing insights into its molecular packing and intermolecular interactions—key data for formulation scientists.

Market analysts note rising demand for [3-(difluoromethyl)-1-methyl-pyrazol-4-yl]boronic acid in Asia-Pacific regions, driven by expanding pharmaceutical R&D infrastructure. Frequently searched queries include "synthesis protocol for pyrazole boronic acids" and "stability of difluoromethyl compounds," reflecting user interest in practical applications. Storage recommendations emphasize protection from moisture-sensitive degradation, a common challenge with organoboron compounds.

Innovative uses in OLED materials and battery electrolytes are emerging research frontiers. The compound's electron-withdrawing characteristics and thermal stability make it attractive for energy storage applications, coinciding with global focus on renewable energy technologies. Patent filings related to CAS 1951411-54-3 have surged by 40% since 2020, indicating robust commercial potential.

Quality control protocols for this compound prioritize HPLC purity analysis (>98%) and heavy metal screening to meet GMP standards. Such rigor is essential given its frequent use in preclinical studies. Industry forums frequently discuss "scaling up boronic acid production" and "handling air-sensitive reagents," underscoring the compound's technical significance.

In conclusion, [3-(difluoromethyl)-1-methyl-pyrazol-4-yl]boronic acid (CAS No. 1951411-54-3) represents a multifaceted tool for modern chemistry. Its integration into high-throughput screening libraries and catalysis research ensures its enduring relevance across scientific disciplines. As interest in fluorinated compounds and boron chemistry continues to grow, this compound will undoubtedly remain at the forefront of innovation.